Cas no 61798-24-1 (N1,N2-dimethylcyclohexane-1,2-diamine)

• Product Name: N1,N2-dimethylcyclohexane-1,2-diamine
• CAS No: 61798-24-1
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD05664382
• CID: 57764
• PubChem ID: 551074
• Update Time: 2025-11-02

N1,N2-dimethylcyclohexane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N2-Dimethylcyclohexane-1,2-diamine
• N,N'-Dimethyl-1,2-diaminocyclohexane
• N,N'-Dimethyl-cyclohexane-1,2-diamine
• N,N'-Dimethyl-1,2-cyclohexanediamine
• (1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine
• 1,2-Cyclohexanediamine, N1,N2-dimethyl-
• N,N'-Dimethylcyclohexane-1,2-diamine
• TRANS-(1R,2R)-N,N'-BISMETHYL-1,2-CYCLOHEXANEDIAMINE
• TRANS-N,N'-DIMETHYLCYCLOHEXANE-1,2-DIAMINE
• (1S,2S)-N(1),N(2)-dimethylcyclohexane-1,2-diamine
• (1S,2S)-N,N'-dimethylcyclohexane-1,2-diamine
• (1S,2S)-N1,N2-dimethylcyclohexane-1,2-diamine
• ACMC-209qol
• N,N'-Dimethyl-1,2-cyclohexa
• SureCN145251
• trans-N,N'-dimethyl-1,2-cyclohexanediamine
• rac-trans-N,N-Dimethylcyclohexane-1,2-diamine
• 1-N,2-N-dimethylcyclohexane-1,2-diamine
• 1,2-Cyclohexanediamine, N,N'-dimethyl-
• cis-N1,N2-Dimethylcyclohexane-1,2-diamine
• (1R,2S)-N1,N2-dimethylcyclohexane-1,2-diamine
• (1S)-TRANS-1,2-BIS(METHYLAM
• AM20070549
• J-640365
• AC-9569
• (1S)-TRANS-1,2-BIS(METHYLAMINO)CYCLOHEXANE
• J-523249
• JRHPOFJADXHYBR-UHFFFAOYSA-N
• FT-0645185
• (1RS,2RS)-N,N'-dimethylcyclohexane-1,2-diamine
• GS-3699
• (s,s)-n,n'-dimethyl-1,2-diaminocyclohexane
• (1R,2S,5R)-(-)-Me (S)-p-toluenesulfonate
• J-524979
• N,N'-Dmethyl-1,2-cyclohexanedamne
• BP-21487
• racemic N,N'-dimethylcyclohexane-1,2-diamine
• SCHEMBL145251
• A26047
• SB40869
• FT-0600882
• FT-0688383
• EN300-116972
• 1808263-71-9
• SY002571
• 61798-24-1
• FT-0645187
• AKOS006230683
• 1,2-dimethylaminocyclohexane
• MFCD05664382
• 1,2-bis(methylamino)cyclohexane
• DTXSID60338775
• J-800368
• SB40881
• N,N'-Dimethyl cyclohexane-1,2-diamine
• N,N'-Dimethyl-1,2-diaminocyclohexane;Trans-N,N''''-Dimethylcyclohexane-1,2-Diamine
• N,N inverted exclamation mark -Dimethyl-1,2-cyclohexanediamine
• CS-W003243
• AB86111
• (1R,2S)-N1,N2-Dimethyl-1,2-cyclohexanediamine
• (1S,2S)-N,N\\'-Dimethyl-1,2-Cyclohexanediamine
• trans-N,N\\'-dimethylcyclohexane-1,2-diamine
• (R,R)-(-)-N,N-Dimethyl-1,2-diaminocyclohexane;trans-1,2-Bis(methylamino)cyclohexane
• (1S,2S)-N,N'-Dimethyl-1,2-cyclohexanediamine
• (1R,2R)-N,N\\'-Dimethyl-1,2-cyclohexanediamine
• N1,N2-dimethylcyclohexane-1,2-diamine

• MDL： MFCD05664382
• Inchi： 1S/C8H18N2/c1-9-7-5-3-4-6-8(7)10-2/h7-10H,3-6H2,1-2H3
• InChI Key： JRHPOFJADXHYBR-UHFFFAOYSA-N
• SMILES： N(C)C1CCCCC1NC

Computed Properties

• Exact Mass: 142.14714
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 24.1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 0.902(lit.)
• Melting Point: No data available
• Boiling Point: 186.8℃ at 760 mmHg
• Flash Point: 60.2℃
• Refractive Index: n20/D 1.472(lit.)
• PSA: 24.06
• LogP: 1.51820
• Solubility: Not available
• Vapor Pressure: 0.7±0.4 mmHg at 25°C

N1,N2-dimethylcyclohexane-1,2-diamine Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 2735 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅱ
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD215137)
• Risk Phrases：R22;R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N1,N2-dimethylcyclohexane-1,2-diamine

N1,N2-dimethylcyclohexane-1,2-diamine (CAS No. 61798-24-1): A Versatile Chiral Diamine in Modern Chemistry

The N1,N2-dimethylcyclohexane-1,2-diamine (CAS No. 61798-24-1) represents an important class of chiral diamines that has gained significant attention in asymmetric synthesis and catalysis. This cyclohexane-based diamine derivative features a unique stereochemical configuration that makes it particularly valuable for creating chiral catalysts and ligands in organic transformations.

Chemically classified as a secondary diamine, this compound contains two nitrogen atoms at the 1,2-positions of a cyclohexane ring, each bearing a methyl substituent. The N,N-dimethyl substitution pattern contributes to its distinctive reactivity profile while maintaining excellent stability under various reaction conditions. Researchers particularly value its conformational rigidity and chiral environment, which are crucial for inducing enantioselectivity in catalytic processes.

Recent advancements in green chemistry and sustainable synthesis have highlighted the importance of efficient chiral auxiliaries like N1,N2-dimethylcyclohexane-1,2-diamine. Its applications span across multiple domains including pharmaceutical intermediates, agrochemicals, and specialty materials. The compound's ability to form stable complexes with various metals makes it particularly useful in developing asymmetric hydrogenation catalysts - a hot topic in current chemical research addressing the growing demand for enantiopure compounds.

From a synthetic perspective, the preparation of dimethyl-substituted cyclohexanediamine typically involves selective methylation of the parent 1,2-diamine under controlled conditions. The process requires careful optimization to achieve high regioselectivity and maintain the desired stereochemistry. Modern synthetic approaches emphasize atom economy and minimal waste generation, aligning with current green chemistry principles that dominate contemporary chemical research discussions.

The compound's molecular structure offers several advantages in catalysis. The cyclohexane backbone provides conformational stability, while the dimethylamino groups create a well-defined chiral environment. This combination makes it particularly effective in asymmetric transformations where precise spatial control is required. Recent publications have demonstrated its utility in enantioselective alkylations, asymmetric aldol reactions, and chiral auxiliary applications - all areas receiving significant attention in current synthetic methodology development.

In pharmaceutical applications, the demand for chiral building blocks like N1,N2-dimethylcyclohexane-1,2-diamine continues to grow as regulatory agencies emphasize the importance of enantiopure drug substances. The compound serves as a precursor for various chiral ligands used in the synthesis of biologically active molecules. Its structural features allow for fine-tuning of catalyst properties, enabling chemists to optimize reaction outcomes for specific transformations.

The safety profile of 61798-24-1 has been well-characterized through standard chemical testing protocols. While not classified as hazardous under normal handling conditions, proper laboratory practices should always be followed when working with this or any chemical substance. The compound's stability and relatively low volatility contribute to its practicality in industrial applications, though specific handling recommendations may vary depending on the particular form and purity grade.

Market analysis indicates steady growth in demand for specialty diamines like N1,N2-dimethylcyclohexane-1,2-diamine, particularly in regions with strong pharmaceutical and fine chemical industries. Manufacturers continue to develop improved synthetic routes to meet the increasing need for high-purity material while maintaining competitive pricing. Current research focuses on developing more sustainable production methods and exploring novel applications in materials science and catalysis.

From a regulatory standpoint, dimethylcyclohexanediamine derivatives generally fall outside restricted substance lists, making them attractive options for industrial applications. However, users should always verify current regulations in their specific jurisdictions, as chemical regulations continue to evolve globally. The compound's versatility and favorable regulatory status contribute to its growing popularity in both academic and industrial settings.

Looking toward future applications, researchers are exploring the use of N1,N2-dimethylcyclohexane-1,2-diamine in emerging areas such as organocatalysis and supramolecular chemistry. Its ability to form well-defined molecular architectures makes it particularly interesting for designing functional materials with precise molecular recognition properties. These developments align with current trends in molecular engineering and smart material design, areas receiving substantial research funding worldwide.

For researchers considering this compound for their work, several practical aspects should be considered. The commercial availability of different enantiomeric forms varies, with some suppliers offering both (R,R) and (S,S) configurations. Purity grades typically range from technical grade (90-95%) to high-purity (>98%) material suitable for sensitive applications. Storage recommendations generally include protection from moisture and oxidation, with many suppliers recommending inert atmosphere storage for long-term preservation of material quality.

In conclusion, N1,N2-dimethylcyclohexane-1,2-diamine (CAS No. 61798-24-1) represents a versatile and valuable tool in modern synthetic chemistry. Its unique combination of structural features, synthetic utility, and favorable handling characteristics make it an important compound for researchers working in asymmetric synthesis, catalysis, and chiral technology development. As the chemical industry continues to emphasize efficiency and sustainability, compounds like this dimethyl-substituted cyclohexanediamine will likely see expanded applications in both established and emerging areas of chemical research and development.